Cas no 1330171-47-5 (3,5,6-Trichloro-2-pyridinol-13C5)

• Product Name: 3,5,6-Trichloro-2-pyridinol-13C5
• CAS No: 1330171-47-5
• MF: C₅H₂Cl₃NO
• MW: 203.397752285004
• CID: 1063375
• PubChem ID: 71752700
• Update Time: 2025-04-20

3,5,6-Trichloro-2-pyridinol-13C5 Chemical and Physical Properties

Names and Identifiers

• 3,5,6-Trichloro-2-pyridinol-13C5
• 3,5,6-Trichloro-2-py
• 3,5,6-trichloro-1H-pyridin-2-one
• DTXSID90858512
• 1330171-47-5
• 3,5,6-Trichloro(~13~C_5_)pyridin-2(1H)-one
• DB-282796
• 3,5,6-trichloro-(2,3,4,5,6-13C5)1H-pyridin-2-one

• Inchi： 1S/C5H2Cl3NO/c6-2-1-3(7)5(10)9-4(2)8/h1H,(H,9,10)/i1+1,2+1,3+1,4+1,5+1
• InChI Key： WCYYAQFQZQEUEN-CVMUNTFWSA-N
• SMILES： Cl[13C]1=[13C]([13CH]=[13C]([13C](N1)=O)Cl)Cl

Computed Properties

• Exact Mass: 201.93700
• Monoisotopic Mass: 201.936971g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.74740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines